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Introduction

Methyl salicylate (MeSA), a volatile organic compound naturally produced by many plants,
plays a crucial role in plant defense mechanisms. Its application in agriculture is gaining
increasing attention as a biorational approach to crop protection. MeSA is a key signaling
molecule in Systemic Acquired Resistance (SAR), a plant's induced defense response against
a broad spectrum of pathogens and pests. Furthermore, MeSA can act as a repellent for
certain herbivorous insects while attracting their natural enemies, making it a valuable tool for
integrated pest management (IPM) strategies. This document provides detailed application
notes and protocols for the use of MeSA in agricultural settings, based on current scientific
findings.

Mechanism of Action: Inducing Systemic Acquired
Resistance

Methyl salicylate is a mobile signal in the induction of SAR.[1][2] Upon pathogen attack or
external application, MeSA is converted to salicylic acid (SA) in distal, untreated parts of the
plant.[2] This conversion triggers a signaling cascade that leads to the expression of
pathogenesis-related (PR) genes, fortifying the entire plant against subsequent infections.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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